Thyroxine Methyl Ester

Description

Thyroxine Methyl Ester is a methyl ester analog of thyroxine, also known as L-thyroxine, a synthetic form of the thyroid hormone thyroxine (T4) . It is also known as methyl O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosinate . The molecular formula for Thyroxine Methyl Ester is C16H13I4NO4 and its molecular weight is 790.90 g/mol . The CAS number for Thyroxine Methyl Ester is 32180-11-3 .

Thyroxine Methyl Ester is utilized in malate dehydrogenase (MDH) related research and has high cross reactivity with thyroxine-specific monoclonal antibodies of humans and lab animals . It is also an inhibitor of malate dehydrogenase . Levothyroxine is used to treat thyroid hormone deficiency and certain types of thyroid tumors .

A similar compound, N-(Trifluoroacetyl)-L-thyroxine Methyl Ester, has the molecular formula C18H12F3I4NO5 and a molecular weight of 886.9 g/mol .

• CAS No.: 32180-11-3
• Product Name: Thyroxine Methyl Ester
• Molecular Formula: C16H13I4NO4
• Molecular Weight: 790.9 g/mol
• IUPAC Name: methyl (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate
• Standard InChI: InChI=1S/C16H13I4NO4/c1-24-16(23)13(21)4-7-2-11(19)15(12(20)3-7)25-8-5-9(17)14(22)10(18)6-8/h2-3,5-6,13,22H,4,21H2,1H3/t13-/m0/s1
• Standard InChIKey: ZTSGDCMQRKBJKC-ZDUSSCGKSA-N
• SMILES: COC(=O)C(CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)N
• Canonical SMILES: COC(=O)C(CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)N
• Purity: > 95%
• Synonyms: L-Thyroxine Methyl Ester; O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine Methyl Ester
• PubChem Compound: 13911218
• Last Modified: Apr 15 2024